Cas no 2138534-86-6 (2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine)
2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine
- 2138534-86-6
- [2-(methylamino)ethyl][2-(1H-1,2,4-triazol-1-yl)ethyl](2,2,2-trifluoroethyl)amine
- EN300-1179292
-
- Inchi: 1S/C9H16F3N5/c1-13-2-3-16(6-9(10,11)12)4-5-17-8-14-7-15-17/h7-8,13H,2-6H2,1H3
- InChI Key: SRECIPNZQCLDKF-UHFFFAOYSA-N
- SMILES: FC(CN(CCNC)CCN1C=NC=N1)(F)F
Computed Properties
- Exact Mass: 251.13578002g/mol
- Monoisotopic Mass: 251.13578002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 46Ų
2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1179292-0.05g |
[2-(methylamino)ethyl][2-(1H-1,2,4-triazol-1-yl)ethyl](2,2,2-trifluoroethyl)amine |
2138534-86-6 | 0.05g |
$1068.0 | 2023-05-23 | ||
| Enamine | EN300-1179292-0.1g |
[2-(methylamino)ethyl][2-(1H-1,2,4-triazol-1-yl)ethyl](2,2,2-trifluoroethyl)amine |
2138534-86-6 | 0.1g |
$1119.0 | 2023-05-23 | ||
| Enamine | EN300-1179292-0.25g |
[2-(methylamino)ethyl][2-(1H-1,2,4-triazol-1-yl)ethyl](2,2,2-trifluoroethyl)amine |
2138534-86-6 | 0.25g |
$1170.0 | 2023-05-23 | ||
| Enamine | EN300-1179292-0.5g |
[2-(methylamino)ethyl][2-(1H-1,2,4-triazol-1-yl)ethyl](2,2,2-trifluoroethyl)amine |
2138534-86-6 | 0.5g |
$1221.0 | 2023-05-23 | ||
| Enamine | EN300-1179292-1.0g |
[2-(methylamino)ethyl][2-(1H-1,2,4-triazol-1-yl)ethyl](2,2,2-trifluoroethyl)amine |
2138534-86-6 | 1g |
$1272.0 | 2023-05-23 | ||
| Enamine | EN300-1179292-2.5g |
[2-(methylamino)ethyl][2-(1H-1,2,4-triazol-1-yl)ethyl](2,2,2-trifluoroethyl)amine |
2138534-86-6 | 2.5g |
$2492.0 | 2023-05-23 | ||
| Enamine | EN300-1179292-5.0g |
[2-(methylamino)ethyl][2-(1H-1,2,4-triazol-1-yl)ethyl](2,2,2-trifluoroethyl)amine |
2138534-86-6 | 5g |
$3687.0 | 2023-05-23 | ||
| Enamine | EN300-1179292-10.0g |
[2-(methylamino)ethyl][2-(1H-1,2,4-triazol-1-yl)ethyl](2,2,2-trifluoroethyl)amine |
2138534-86-6 | 10g |
$5467.0 | 2023-05-23 | ||
| Enamine | EN300-1179292-50mg |
[2-(methylamino)ethyl][2-(1H-1,2,4-triazol-1-yl)ethyl](2,2,2-trifluoroethyl)amine |
2138534-86-6 | 50mg |
$888.0 | 2023-10-03 | ||
| Enamine | EN300-1179292-100mg |
[2-(methylamino)ethyl][2-(1H-1,2,4-triazol-1-yl)ethyl](2,2,2-trifluoroethyl)amine |
2138534-86-6 | 100mg |
$930.0 | 2023-10-03 |
2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine
Research Brief on 2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine (CAS: 2138534-86-6)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine (CAS: 2138534-86-6) as a promising compound for therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and potential clinical applications. The compound's unique structural features, including the triazole and trifluoroethyl moieties, contribute to its bioactivity and make it a subject of significant scientific interest.
The synthesis of 2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as multi-step organic synthesis and chromatography to achieve high-purity batches suitable for pharmacological testing. The compound's stability under physiological conditions has also been investigated, with findings suggesting that it remains stable in a wide range of pH environments, which is crucial for its potential use in drug formulations.
Pharmacological studies have revealed that 2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine exhibits potent activity against specific biological targets, including enzymes involved in inflammatory pathways. In vitro assays demonstrate its ability to inhibit key enzymes with IC50 values in the nanomolar range, indicating high potency. Additionally, preliminary in vivo studies in animal models have shown promising results in reducing inflammation and pain, suggesting potential applications in treating chronic inflammatory diseases.
The mechanism of action of this compound is under active investigation. Current hypotheses suggest that it may act as a modulator of specific receptor pathways, although further studies are needed to elucidate the exact molecular interactions. Structural-activity relationship (SAR) studies are also being conducted to explore modifications that could enhance its efficacy and reduce potential side effects.
In conclusion, 2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine (CAS: 2138534-86-6) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure, combined with its potent biological activity, positions it as a potential lead compound for novel therapeutics. Future research should focus on comprehensive preclinical evaluations to assess its safety and efficacy, paving the way for potential clinical trials.
2138534-86-6 (2-(methylamino)ethyl2-(1H-1,2,4-triazol-1-yl)ethyl(2,2,2-trifluoroethyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)